Cas no 140-40-9 (Nithiamide)

• Product Name: Nithiamide
• CAS No: 140-40-9
• MF: C₅H₅N₃O₃S
• MW: 187.176499128342
• MDL: MFCD00022438
• CID: 82034
• PubChem ID: 87562244
• Update Time: 2025-11-02

Nithiamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Nitrothiazol-2-yl)acetamide
• acinitrazole
• 2-Acetamido-5-nitrothiazole
• Aminitrozole
• Nithiamide
• CL-5279
• N-(5-nitro-1,3-thiazol-2-yl)acetamide
• Thiazole,2-acetamido-5-nitro- (6CI,7CI)
• 2-(Acetylamino)-5-nitrothiazole
• 5-Nitro-2-acetamidothiazole
• Acetyl enheptin
• Acinitrazol
• Gynofon
• Nitasol
• Nitazol
• CL 5,279
• Nitazole
• Pleocide
• Tricogen
• Tricoral
• Tritheon
• CL 5279
• Trichocid
• Trichlorad
• Lavoflagin
• Trichoral
• Aminitrozol
• Ametoterina
• Trikolaval
• Trichoman
• Cyzine premix
• Tricosteril
• Tricolaval
• Aminitrazol
• Trichorad
• Enheptin A
• Acetamide, N-(5-nitro-2-thiazolyl)-
• N-(5-Nitro-2-thiazolyl)acetamide
• Aminitrozolum
• Tricosil
• Torion
• Nith
• A0689
• NCGC00164494-01
• NSC31539
• Nitrazol
• CAS-140-40-9
• Z223198462
• D05176
• A807648
• Amminitrozol [INN-Spanish, French]
• Q27272354
• SR-07000004482
• NSC-31539
• AS-56158
• MLS004734635
• 140-40-9
• AMINITROZOLE [WHO-DD]
• J-007387
• Aminitrazole
• AKOS002232638
• NCGC00164494-03
• Maybridge1_004150
• Nithiamide (USAN)
• NSC45914
• THIAZOLE, 2-ACETAMIDO-5-NITRO-
• NSC 31539
• 2-Acetamino-5-nitrothiazole
• SCHEMBL158858
• DTXSID6046391
• BRN 0167361
• DTXCID4026391
• EN300-7400817
• Tox21_112132_1
• 4-27-00-04676 (Beilstein Handbook Reference)
• UNII-9CBM60191Z
• N-(5-Nitro-1,3-thiazol-2-yl)acetamide #
• EINECS 205-414-7
• FT-0622274
• 2-Acetamide-5-nitrothiazole
• HY-B0992
• N-(5-nitro-1,3-thiazol-2-yl)ethanamide
• NS00024548
• NITHIAMIDE, Nithiamide (2-Acetamido-5-nitrothiazole)
• Aminitrozole (INN)
• CS-4486
• BRD-K39467894-001-01-8
• CHEBI:134832
• AB01563317_02
• Oprea1_442078
• Aminitrozolum [INN-Latin]
• AMINITROZOLE [MI]
• UJRRDDHEMZLWFI-UHFFFAOYSA-N
• Tox21_112132
• NCGC00164494-02
• SY038271
• AMINITROZOLE [MART.]
• Nithiamide [USAN]
• Amminitrozol
• CCG-213449
• NSC-759136
• HMS553E16
• NSC 45914
• SMR001549986
• 5-Nitro-2-acetilaminotiazolo
• CHEMBL1872946
• NSC-45914
• SR-07000004482-3
• CL-5279;Aminitrozole
• Pharmakon1600-01505448
• AB01563317_01
• NSC759136
• SCHEMBL22345094
• 2-Acetamido-5-nitrothiazole, VETRANAL(TM), analytical standard
• MFCD00022438
• C72605
• Aminitrozole [INN]
• Enheptin-A
• HMS3652L17
• SW219579-1
• s4232
• HMS3264P19
• 5-Nitro-2-acetilaminotiazolo [Italian]
• RP 8243
• 9CBM60191Z
• BRD-K39467894-001-04-2
• BRD-K39467894-001-05-9
• DB-000132
• Amminitrozol (INN-Spanish, French)
• STK386433
• AMINITROZOLE (MART.)
• BRD-K39467894-001-06-7
• 2-acetylamino-5-nitrothiazole
• Aminitrozolum (INN-Latin)

• MDL： MFCD00022438
• Inchi： 1S/C5H5N3O3S/c1-3(9)7-5-6-2-4(12-5)8(10)11/h2H,1H3,(H,6,7,9)
• InChI Key： UJRRDDHEMZLWFI-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(C)=O)[N+](=O)[O-]
• BRN： 167361

Computed Properties

• Exact Mass: 187.00500
• Monoisotopic Mass: 187.005162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: White crystalline powder, slightly smelly, almost tasteless
• Density: 1.546 (estimate)
• Melting Point: 263°C (dec.)
• Boiling Point: 421°C at 760 mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.6560 (estimate)
• PSA: 116.05000
• LogP: 1.60590
• Solubility: It is soluble in sodium hydroxide (potassium) lye and ammonia, soluble in ethanol, slightly soluble in chloroform, slightly soluble in diethyl ether, and almost insoluble in water
• Merck: 410

Nithiamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22-S36/37
• RTECS：XJ1570000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22
• Safety Term：S22;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on Nithiamide

Nithiamide (CAS No. 140-40-9): A Comprehensive Overview of Properties, Applications, and Market Trends

Nithiamide (CAS No. 140-40-9) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This comprehensive guide explores its chemical properties, diverse uses, and emerging trends in the global market. As researchers and industry professionals increasingly search for high-performance chemical solutions, understanding Nithiamide's unique characteristics becomes essential for innovation across multiple sectors.

The molecular structure of Nithiamide 140-40-9 features a distinctive arrangement that contributes to its exceptional stability and reactivity profile. Recent studies in advanced material science have highlighted its potential as a key component in specialty polymer formulations, particularly in applications requiring thermal resistance and chemical durability. These properties align perfectly with current market demands for sustainable material alternatives, making Nithiamide CAS 140-40-9 a compound of growing interest.

In pharmaceutical research, Nithiamide has shown promise as a molecular scaffold for drug development. Its structural versatility allows for various modifications, addressing common search queries about novel drug intermediates and bioactive compound synthesis. The compound's selective reactivity makes it particularly valuable in creating targeted therapeutic agents, a hot topic in precision medicine discussions.

The agricultural sector has explored Nithiamide 140-40-9 for its potential in crop protection formulations. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating its role in next-generation plant health products. This application aligns with frequent searches for eco-friendly agrochemicals and biodegradable solutions in farming practices.

Manufacturers of Nithiamide CAS 140-40-9 have implemented advanced quality control protocols to ensure consistency across batches. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence its handling and application. These physical properties are frequently searched by professionals looking for technical specifications and material safety data.

Recent innovations in green chemistry have led to improved synthesis methods for Nithiamide, reducing waste and energy consumption. This development responds to growing industry inquiries about environmentally conscious production and sustainable chemical manufacturing processes. The compound's efficient synthesis pathways make it an attractive option for companies prioritizing green chemistry principles.

The global market for Nithiamide 140-40-9 has shown steady growth, particularly in regions with strong pharmaceutical and specialty chemical industries. Market analysts note increasing demand from research institutions and material science laboratories, reflecting broader trends in innovative material development. These market dynamics address common search queries about chemical industry trends and emerging compound applications.

Quality standards for Nithiamide CAS 140-40-9 typically require high purity levels (often ≥98%) with strict limits on impurity profiles. These specifications are crucial for researchers investigating structure-activity relationships and material performance characteristics. The compound's consistent quality parameters make it reliable for precision applications across various industries.

Storage and handling recommendations for Nithiamide emphasize proper containerization and controlled environmental conditions to maintain stability. These practical considerations respond to frequent searches about chemical storage best practices and material preservation techniques. Proper handling ensures the compound retains its desired properties throughout its shelf life.

Future research directions for Nithiamide 140-40-9 include exploring its potential in advanced material composites and specialty coatings. These applications align with current industry interests in high-performance materials and surface modification technologies. The compound's versatile chemistry positions it well for addressing emerging challenges in material science innovation.

Analytical methods for characterizing Nithiamide CAS 140-40-9 typically involve chromatographic techniques and spectroscopic analysis. These quality assurance protocols ensure accurate identification and purity assessment, addressing common professional inquiries about compound verification methods and analytical chemistry applications in chemical characterization.

As regulatory frameworks evolve globally, compliance documentation for Nithiamide continues to be updated. This aspect responds to frequent searches about chemical compliance requirements and international regulatory standards. Manufacturers provide comprehensive technical documentation to support safe and compliant use across different jurisdictions.

The scientific literature contains numerous references to Nithiamide 140-40-9 in studies exploring structure-property relationships and application performance. These research findings help address common academic queries about chemical behavior studies and material characterization research, providing valuable insights for further innovation.

In conclusion, Nithiamide CAS 140-40-9 represents a versatile compound with growing importance across multiple industries. Its unique properties and broad applicability make it relevant to current discussions about material innovation, sustainable chemistry, and advanced research applications. As scientific understanding and technological capabilities advance, Nithiamide is poised to play an increasingly significant role in addressing contemporary chemical challenges.